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Compound of Interest

Compound Name: Chloroguanabenz acetate

Cat. No.: B1192500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloroguanabenz acetate is a chemical compound with known biological activities, including

acting as an antiprion agent and an inhibitor of protein aggregation.[1][2] It is a derivative of

guanabenz, which is recognized as a centrally acting alpha-2 adrenergic agonist.[3][4] This

mechanism of action leads to a reduction in sympathetic outflow from the central nervous

system, resulting in decreased blood pressure.[3] Accurate and consistent preparation of stock

solutions is critical for obtaining reliable and reproducible results in preclinical research and

drug development. These application notes provide a detailed protocol for the preparation,

storage, and handling of Chloroguanabenz acetate stock solutions.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of Chloroguanabenz acetate is provided in

the table below. This information is essential for accurate stock solution preparation.
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Property Value Source

Synonyms

1-[(E)-2,3,6-

Trichlorophenylmethyleneamin

o]guanidine;

Hydrazinecarboximidamide, 2-

[(2,3,6-

trichlorophenyl)methylene]-;

Guanabenz; Chlorine-

Guanabenz

[1]

CAS Number 23113-55-5 [1]

Molecular Formula C8H7Cl3N4 . C2H4O2 [1]

Molecular Weight
265.5 g/mol (free base) + 60.1

g/mol (acetic acid)
[1]

Appearance White to off-white powder [1]

Solubility Soluble in DMSO or ethanol [1]

Purity ≥95% (NMR) [1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Chloroguanabenz
acetate in Dimethyl Sulfoxide (DMSO).

Materials:

Chloroguanabenz acetate powder

Dimethyl Sulfoxide (DMSO), anhydrous, ≥99.7%

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Allow the Chloroguanabenz acetate powder to equilibrate to room temperature before

opening the container to prevent condensation.

Perform all weighing and handling of the powder in a chemical fume hood.

Calculating the Required Mass:

To prepare a 10 mM stock solution, calculate the mass of Chloroguanabenz acetate
needed. The full molecular weight including the acetate is 325.6 g/mol .

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 325.6 g/mol = 0.003256 g = 3.256 mg

Accurately weigh out 3.256 mg of Chloroguanabenz acetate powder and place it into a

sterile microcentrifuge tube.

Dissolution:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the powder.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.
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Aliquoting and Storage:

Once fully dissolved, it is recommended to prepare single-use aliquots to avoid repeated

freeze-thaw cycles.

Dispense the stock solution into smaller, sterile microcentrifuge tubes (e.g., 50 µL or 100

µL aliquots).

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the Chloroguanabenz acetate
stock solution.

Storage Condition Recommendation Stability

Short-Term Storage +4°C
For immediate use or short-

term storage.

Long-Term Storage -20°C

Recommended for long-term

preservation of the stock

solution.[1]

Solid Compound -20°C

The solid powder is stable for

at least 2 years when stored at

-20°C.[1]

Handling Advice

After reconstitution, prepare

aliquots and store at -20°C.

Avoid repeated freeze-thaw

cycles.

N/A

Mechanism of Action: Signaling Pathway
Chloroguanabenz acetate acts as a centrally acting alpha-2 adrenergic agonist.[3] This

diagram illustrates its primary signaling pathway.
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Caption: Signaling pathway of Chloroguanabenz acetate.

Experimental Workflow
The following diagram outlines the general workflow for preparing and using a

Chloroguanabenz acetate stock solution in a typical cell-based assay.
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Caption: Workflow for preparing and using Chloroguanabenz acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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